Cas no 1000895-26-0 ((3-Amino-1H-pyrazol-5-yl)methanol)

• Product Name: (3-Amino-1H-pyrazol-5-yl)methanol
• CAS No: 1000895-26-0
• MF: C₄H₇N₃O
• MW: 113.117880105972
• MDL: MFCD10000831
• CID: 1091814
• PubChem ID: 55263172
• Update Time: 2025-04-20

(3-Amino-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 5-amino-1H-Pyrazole-3-methanol
• (5-Amino-1H-pyrazol-3-yl)methanol
• 3-amino-5-hydroxymethyl-1H-pyrazole
• (3-amino-1H-pyrazol-5-yl)methanol
• 3-Hydroxymethyl-1H-pyrazol-5-amine
• (3-aminopyrazol-5-yl)methan-1-ol
• 1H-Pyrazole-3-methanol, 5-amino-
• 1H-Pyrazole-5-methanol, 3-amino-
• STL415113
• SBB073850
• (5-amino-2H-pyrazol-3-yl)methanol
• SB20442
• PB28121
• AK145959
• A
• CS-W021110
• SCHEMBL19557906
• DTXSID40717044
• (3-Amino-1H-pyrazol-5-yl)methanol;3-Hydroxymethyl-1H-pyrazol-5-amine
• 948571-48-0
• AKOS006303797
• AS-50700
• AMY9111
• BCP34681
• 1000895-26-0
• AKOS022178389
• EN300-232688
• P10905
• SY112539
• DB-344654
• A859247
• MFCD18425618
• SCHEMBL2173940
• DA-38071
• A897613
• (5-amino-1H-pyrazol-3-yl)methanol/(3-amino-1H-pyrazol-5-yl)methanol
• (3-Amino-1H-pyrazol-5-yl)methanol

• MDL： MFCD10000831
• Inchi： 1S/C4H7N3O/c5-4-1-3(2-8)6-7-4/h1,8H,2H2,(H3,5,6,7)
• InChI Key： NZORXPUYHVZTQG-UHFFFAOYSA-N
• SMILES： OCC1=CC(N)=NN1

Computed Properties

• Exact Mass: 113.058911855g/mol
• Monoisotopic Mass: 113.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9
• XLogP3: -1

(3-Amino-1H-pyrazol-5-yl)methanol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

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